Cas no 2172552-09-7 (1-(4-chloro-2-fluorophenyl)-1H-pyrazole-5-sulfonamide)

• Product Name: 1-(4-chloro-2-fluorophenyl)-1H-pyrazole-5-sulfonamide
• CAS No: 2172552-09-7
• MF: C₉H₇ClFN₃O₂S
• MW: 275.687182664871
• CID: 6006667
• PubChem ID: 165603621
• Update Time: 2025-06-10

1-(4-chloro-2-fluorophenyl)-1H-pyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2-fluorophenyl)-1H-pyrazole-5-sulfonamide
• EN300-1591099
• 2172552-09-7

• Inchi： 1S/C9H7ClFN3O2S/c10-6-1-2-8(7(11)5-6)14-9(3-4-13-14)17(12,15)16/h1-5H,(H2,12,15,16)
• InChI Key： ILFBYAJADDQGBV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)N1C(=CC=N1)S(N)(=O)=O

Computed Properties

• Exact Mass: 274.9931535g/mol
• Monoisotopic Mass: 274.9931535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 86.4Ų

Additional information on 1-(4-chloro-2-fluorophenyl)-1H-pyrazole-5-sulfonamide

Introduction to 1-(4-chloro-2-fluorophenyl)-1H-pyrazole-5-sulfonamide (CAS No. 2172552-09-7)

1-(4-chloro-2-fluorophenyl)-1H-pyrazole-5-sulfonamide, identified by its CAS number 2172552-09-7, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic sulfonamide derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a pyrazole core substituted with a chloro and fluoro group on the aromatic ring, further functionalized by a sulfonamide moiety at the 5-position of the pyrazole ring. Such structural features make it an intriguing candidate for further exploration in drug discovery and development.

The< strong>4-chloro-2-fluorophenyl substituent introduces both electron-withdrawing and electron-donating effects, which can modulate the reactivity and binding affinity of the molecule. The pyrazole ring is a well-known pharmacophore found in numerous bioactive compounds, including antiviral, antibacterial, and anticancer agents. The presence of the sulfonamide group enhances the solubility of the compound and can influence its interactions with biological targets. These characteristics make 1-(4-chloro-2-fluorophenyl)-1H-pyrazole-5-sulfonamide a promising scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new scaffolds for treating various diseases, particularly those related to inflammation and infection. The< strong>1H-pyrazole scaffold has been extensively studied for its ability to interact with enzymes and receptors involved in these processes. For instance, pyrazole derivatives have shown efficacy in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation pathways. The sulfonamide group in 1-(4-chloro-2-fluorophenyl)-1H-pyrazole-5-sulfonamide further enhances its potential as an anti-inflammatory agent by improving binding affinity to target proteins.

The< strong>5-sulfonamide substitution on the pyrazole ring not only increases the hydrophilicity of the molecule but also allows for selective interactions with biological targets. Sulfonamides are known for their broad spectrum of biological activities, including antibacterial, antiviral, and anticancer properties. The combination of these functional groups in 1-(4-chloro-2-fluorophenyl)-1H-pyrazole-5-sulfonamide makes it a versatile candidate for drug development. Researchers have been exploring its potential in various therapeutic areas, including oncology, where sulfonamide derivatives have shown promise as kinase inhibitors.

One of the most exciting aspects of 1-(4-chloro-2-fluorophenyl)-1H-pyrazole-5-sulfonamide is its potential as a lead compound for kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with several diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies that minimize side effects. The structural features of this compound make it an excellent candidate for binding to kinase active sites, particularly those involving tyrosine kinases.

The< strong>CAS number 2172552-09-7 provides a unique identifier for this compound, facilitating its use in research and development settings. This standardized nomenclature ensures that scientists worldwide can accurately reference and utilize the compound in their studies. The availability of this compound under a specific CAS number also indicates its stability and purity, which are critical factors in pharmaceutical research. High-quality starting materials are essential for ensuring reliable results in drug discovery experiments.

In conclusion, 1-(4-chloro-2-fluorophenyl)-1H-pyrazole-5-sulfonamide is a promising compound with significant potential in pharmaceutical applications. Its unique structural features, including the< strong>4-chloro-2-fluorophenyl,< strong>1H-pyrazole, and< strong>5-sulfonamide moieties, make it an attractive scaffold for designing novel therapeutic agents. Recent research has highlighted its potential as an anti-inflammatory agent and kinase inhibitor, areas where sulfonamide derivatives have shown great promise. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development efforts worldwide.